6-cyclopropylIsoquinoline

• Molecular Formula: C12H11N
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 6-cyclopropylisoquinoline
• InChI: InChI=1S/C12H11N/c1-2-9(1)10-3-4-12-8-13-6-5-11(12)7-10/h3-9H,1-2H2
• InChI Key: GVGSILANDKFDNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC3=C(C=C2)C=NC=C3

Description

6-cyclopropylIsoquinoline is a useful research compound. Its molecular formula is C12H11N and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a degassed solution of 6-bromoisoquinoline (0.9 g, 0.004 mol) in 1,4-dioxane (15 mL) was added cyclopropylboronic acid (0.560 g, 0.007 mol) followed by the addition of degassed aqueous solution of K2CO3 (3.1 g, 0.02 mol) and PdCl2(dppf) (0.190 g, 0.002 mol). The resulting reaction mixture was stirred at 110° C. for 10 h. After completion, the reaction mixture was filtered over Celite® (diatomaceous earth) and the filtrate was concentrated at reduced pressure to obtain crude 6-cyclopropylisoquinoline. Purification was done by silica gel column chromatography eluting with EtOAc in hexanes (10-30%) to afford pure 6-cyclopropyl-isoquinoline (0.500 g, 68%) as yellow liquid.